2-fluoro-N-[4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl]benzamide

• IUPAC Name: 2-fluoro-N-[4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C14H8FN3O3S2/c15-10-4-2-1-3-9(10)13(19)17-14-16-11(7-23-14)12-5-8(6-22-12)18(20)21/h1-7H,(H,16,17,19)
• InChI Key: GWLLFCDWXVVGAQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=NC(=CS2)C3=CC(=CS3)[N+](=O)[O-])F
• Molecular Formula: C14H8FN3O3S2
• Molecular Weight: 349.4 g/mol

Description

The compound “2-fluoro-N-[4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl]benzamide” is a complex organic molecule that contains several functional groups, including a benzamide, a nitro group, a thiophene ring, and a thiazole ring.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, compounds with similar structures are often synthesized through multi-step reactions involving nucleophilic substitution or coupling reactions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzamide, nitro group, thiophene ring, and thiazole ring. The exact structure would need to be determined through techniques such as X-ray crystallography.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the functional groups present. For example, the nitro group is electron-withdrawing, which could make the compound susceptible to nucleophilic attack. The thiazole ring could also participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the nitro group could make the compound more polar, affecting its solubility in different solvents.

Scientific Research Applications

Antitumor and Cytotoxic Activity

• Thiazoles have been investigated for their antitumor properties. . The compound containing the 2-fluoro-N-[4-(4-nitrothiophen-2-yl)-1,3-thiazol-2-yl]benzamide scaffold could be explored further in this context.

Boric Acid Derivatives

• . Investigate its applications in materials science, catalysis, or other relevant fields.

Mechanism of Action

Target of Action

It’s known that thiophene-based analogs and thiazole derivatives, which are part of the compound’s structure, have been studied extensively for their potential biological activities .

Mode of Action

Compounds with thiophene and thiazole structures have been shown to interact with various biological targets, leading to a variety of biological effects .

Biochemical Pathways

Thiophene and thiazole derivatives have been associated with a variety of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .

Result of Action

Thiophene and thiazole derivatives have been associated with a variety of pharmacological properties .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing the compound.

Future Directions

Future research could explore the potential uses of this compound, particularly given the biological activity of many thiazole derivatives. This could include testing the compound’s efficacy against various types of bacteria, fungi, or cancer cells.